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Compound of Interest

Compound Name: Niacin-d4

Cat. No.: B028198

For Immediate Release

This technical guide provides an in-depth overview of Niacin-d4, a deuterated form of niacin
(Vitamin B3), for researchers, scientists, and professionals in drug development. This
document outlines its core properties, analytical methodologies, and its role in metabolic
pathways.

Core Properties of Niacin-d4

Niacin-d4, also known as Nicotinic acid-d4, is a stable isotope-labeled version of niacin. It
serves as an invaluable tool in metabolic research and as an internal standard for quantitative
analysis, particularly in mass spectrometry-based methods.[1][2]

Property Value Reference
CAS Number 66148-15-0 (1314151617
Molecular Weight 127.13 g/mol [1][5]6]1[71[8]
Molecular Formula CeHD4aNO2 [1]

Experimental Protocols for Niacin Analysis Using
Niacin-d4

Niacin-d4 is frequently utilized as an internal standard in liquid chromatography-tandem mass
spectrometry (LC-MS/MS) methods for the precise quantification of niacin and its metabolites in

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b028198?utm_src=pdf-interest
https://www.benchchem.com/product/b028198?utm_src=pdf-body
https://www.benchchem.com/product/b028198?utm_src=pdf-body
https://www.benchchem.com/product/b028198?utm_src=pdf-body
https://www.semanticscholar.org/paper/Novel-LC%E2%80%93MS-MS-method-for-estimation-of-niacin-with-Vats-Verma/4069e2880bc608ff5d180be4dba8054e16fba07a
https://www.researchgate.net/publication/227224755_LC-MS-MS_Simultaneous_Determination_of_Niacin_Niacinamide_and_Nicotinuric_Acid_in_Human_Plasma_LC-MS-MS_and_Its_Application_to_a_Human_Pharmacokinetic_Study
https://www.semanticscholar.org/paper/Novel-LC%E2%80%93MS-MS-method-for-estimation-of-niacin-with-Vats-Verma/4069e2880bc608ff5d180be4dba8054e16fba07a
https://pmc.ncbi.nlm.nih.gov/articles/PMC4058495/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-niacin
https://pmc.ncbi.nlm.nih.gov/articles/PMC6412771/
https://www.researchgate.net/figure/The-simplified-pathways-for-nicotinamide-niacin-NAD-and-PARP-1-metabolism-Dietary_fig2_45721957
https://pubmed.ncbi.nlm.nih.gov/17760346/
https://www.semanticscholar.org/paper/Novel-LC%E2%80%93MS-MS-method-for-estimation-of-niacin-with-Vats-Verma/4069e2880bc608ff5d180be4dba8054e16fba07a
https://pmc.ncbi.nlm.nih.gov/articles/PMC6412771/
https://www.researchgate.net/figure/The-simplified-pathways-for-nicotinamide-niacin-NAD-and-PARP-1-metabolism-Dietary_fig2_45721957
https://pubmed.ncbi.nlm.nih.gov/17760346/
https://www.nbinno.com/article/vitamins/niacin-science-energy-dna-repair-cell-signaling-lj
https://www.semanticscholar.org/paper/Novel-LC%E2%80%93MS-MS-method-for-estimation-of-niacin-with-Vats-Verma/4069e2880bc608ff5d180be4dba8054e16fba07a
https://www.benchchem.com/product/b028198?utm_src=pdf-body
https://www.benchchem.com/product/b028198?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

biological matrices.[1]

Sample Preparation: Solid Phase Extraction (SPE)

A common method for extracting niacin and its internal standard, Niacin-d4, from human
plasma involves solid phase extraction.

e An aliquot of 100 pL of human plasma is used.[1]

» Niacin and Niacin-d4 are extracted from the plasma sample.[1]

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis

Following extraction, the samples are analyzed by LC-MS/MS.

Chromatographic Separation: Separation is achieved using an Inertsil® CN-3 column (100 x
4.6 mm, 5 um).[1]

o Mobile Phase: A mobile phase consisting of acetonitrile and a 0.002% formic acid solution in
water (v/v) in a 70:30 ratio is used.[1]

» Flow Rate: The mobile phase is delivered at a flow rate of 1.0 mL/min with a 25% split ratio.

[1]

o Detection: Detection is performed on a triple quadrupole tandem mass spectrometer using
multiple reaction monitoring (MRM) mode with an electrospray ionization (ESI) source.[1]

e Mass Transitions: The mass transitions monitored are m/z 124.1/80.1 for niacin and m/z
128.1/84.1 for the internal standard, Niacin-d4.[1]

This methodology demonstrates high mean recovery (>80%) and observes no significant
interference or matrix effects.[1]

Metabolic Pathways of Niacin

Niacin plays a crucial role in cellular metabolism, primarily through its conversion into the
coenzymes nicotinamide adenine dinucleotide (NAD) and nicotinamide adenine dinucleotide
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phosphate (NADP).[4][8] These coenzymes are vital for numerous redox reactions essential for
energy production.[4]

The major metabolic pathways for niacin include:

o The Amidation Pathway: Niacin is converted to nicotinamide, which is then used to
synthesize NAD.

e The Glycine Conjugation Pathway: Niacin is conjugated with glycine to form nicotinuric acid.

Excess niacin and its metabolites are eventually excreted, with N-methyl-2-pyridone-5-
carboxamide (2PY) and N-methyl-4-pyridone-3-carboxamide (4PY) being terminal metabolites.

[°]

Below is a simplified representation of the core niacin metabolic pathway.
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Caption: Simplified Niacin Metabolic Pathway.
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Signaling Pathways Influenced by Niacin

Recent research has highlighted niacin's role in modulating inflammatory signaling pathways.
Niacin has been shown to inhibit vascular inflammation by downregulating the nuclear
transcription factor-kB (NF-kB) signaling pathway.[3] This anti-inflammatory effect is
independent of its lipid-regulating properties.[3]

The workflow for investigating niacin's effect on the NF-kB pathway is outlined below.
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Caption: Niacin's Effect on NF-kB Pathway Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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